Cas no 109987-15-7 (Benzoyl chloride,2-(acetyloxy)-6-methyl-)

• Product Name: Benzoyl chloride,2-(acetyloxy)-6-methyl-
• CAS No: 109987-15-7
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 128658
• PubChem ID: 12382676
• Update Time: 2025-04-18

Benzoyl chloride,2-(acetyloxy)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-(acetyloxy)-6-methyl-
• Benzoyl chloride, 2-(acetyloxy)-6-methyl- (9CI)
• (2-carbonochloridoyl-3-methylphenyl) acetate
• DTXSID10495544
• Benzoyl chloride,2-(acetyloxy)-6-methyl-(9ci)
• 2-(Chlorocarbonyl)-3-methylphenyl acetate
• 109987-15-7

• Inchi： 1S/C10H9ClO3/c1-6-4-3-5-8(14-7(2)12)9(6)10(11)13/h3-5H,1-2H3
• InChI Key： NJXKUNMWJPTXBW-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=CC=1C)OC(C)=O)=O

Computed Properties

• Exact Mass: 212.02407
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 2.29930